Ethyl 5-(chlorosulfonyl)-4-fluoro-2-methylbenzoate
Overview
Description
Ethyl 5-(chlorosulfonyl)-4-fluoro-2-methylbenzoate, otherwise known as ECFM, is an important intermediate compound used in the synthesis of a variety of organic compounds. It is a reagent used to modify the structure of other molecules, and is used in a variety of fields, from medicinal chemistry to materials science.
Scientific Research Applications
Synthesis of Oxazolo[5,4-d]pyrimidines
Ethyl 5-(chlorosulfonyl)-4-fluoro-2-methylbenzoate: is utilized in the synthesis of oxazolo[5,4-d]pyrimidines, which are compounds with a wide range of biological activities. These activities include serving as kinase inhibitors and agents with immunosuppressive and antiviral properties . The synthesis often involves cyclization of pyrimidine derivatives or condensation of oxazole derivatives leading to fused pyrimidine rings.
Pharmaceutical Intermediates
In pharmaceutical research, this compound serves as an intermediate in the synthesis of various drug candidates. For instance, it can be transformed into sulfonamide structures, which are crucial in the development of medications like Sildenafil, a treatment for erectile dysfunction and pulmonary arterial hypertension .
Sulfonimidate Synthesis
The compound is also involved in the synthesis of sulfonimidates, which are organosulfur species used as intermediates to access other important organosulfur compounds. These include polymers, sulfoximine, and sulfonimidamide drug candidates, and they can act as alkyl transfer reagents .
Asymmetric Synthesis
Due to the stereogenic sulfur center, Ethyl 5-(chlorosulfonyl)-4-fluoro-2-methylbenzoate can be employed in asymmetric syntheses. This application is significant in the production of chiral molecules that are important in the pharmaceutical industry for creating enantiomerically pure drugs .
Material Science Applications
In material science, derivatives of this compound are used in the synthesis of poly(oxothiazene) polymers and thionylphosphazene monomers and polymers. These materials have potential applications in various industries, including electronics and coatings .
Safety and Handling Research
Given its reactive nature, Ethyl 5-(chlorosulfonyl)-4-fluoro-2-methylbenzoate is also studied for its safety and handling procedures. Research in this area ensures proper storage, disposal, and first-aid measures, which are critical for laboratory and industrial safety .
properties
IUPAC Name |
ethyl 5-chlorosulfonyl-4-fluoro-2-methylbenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClFO4S/c1-3-16-10(13)7-5-9(17(11,14)15)8(12)4-6(7)2/h4-5H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MGHBASTXVIYNBO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1C)F)S(=O)(=O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10ClFO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 5-(chlorosulfonyl)-4-fluoro-2-methylbenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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